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Compound of Interest

Compound Name: Enocyanin

Cat. No.: B15575552

1. Introduction

Enocyanin is a natural colorant extracted from the skins of black grapes (Vitis vinifera),
primarily a byproduct of the winemaking industry. It belongs to the anthocyanin family, a class
of water-soluble flavonoid pigments responsible for many of the red, purple, and blue colors
found in plants.[1][2] As a natural dye, enocyanin offers a renewable and biodegradable
alternative to synthetic colorants, aligning with the growing demand for sustainable textile
processing.[3][4]

These application notes provide researchers and scientists with a comprehensive overview of
enocyanin's properties, its application in textile dyeing, and detailed protocols for its extraction
and use on protein (wool) and cellulosic (cotton) fibers.

2. Physicochemical Properties and Stability

e Chemical Structure: Enocyanin is not a single compound but a mixture of anthocyanins,
with malvidin-3-glucoside often being a primary component. The core structure is the
flavylium cation (2-phenylchromenylium), which is responsible for its color.[1][5]

» Solubility: It is soluble in water and hydroalcoholic solutions but insoluble in non-polar lipid
solvents.[1][6]

e pH Sensitivity: The color of enocyanin is highly dependent on pH. It exhibits reddish hues in
acidic environments and shifts towards violet and bluish tones in neutral to basic conditions.
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[1][3] This property is crucial for controlling the final shade during the dyeing process.

 Stability: Enocyanin is sensitive to degradation by heat, light (photodegradation), and
oxidation.[1][7] Exposure to these elements can cause the vibrant purple-red colors to fade
or shift to brownish compounds. Therefore, textiles dyed with enocyanin generally exhibit
moderate light fastness.[8][9] Proper storage of the dye extract in dark, cool conditions is
essential.[1]

3. Application in Textiles

Enocyanin can be used to dye various natural fibers, yielding shades from red to violet. The
success of the dyeing process and the final color's fastness are highly dependent on the fiber
type and the use of mordants.

« Fiber Suitability:

o Protein Fibers (e.g., Wool, Silk): These fibers have a natural affinity for anthocyanin dyes
due to the presence of amino groups, which can form bonds with the dye molecules.
Dyeing typically results in good color depth.

o Cellulosic Fibers (e.g., Cotton, Linen): These fibers have a lower affinity for enocyanin.
Therefore, a pre-treatment with a tannin-based mordant is essential to create binding sites
for the dye, ensuring adequate color uptake and fastness.[8][10]

» Role of Mordants: Mordants are metallic salts that form a coordination complex between the
dye and the fiber, improving dye uptake and fastness properties.[11][12]

o Alum (Potassium Aluminum Sulfate): A common and relatively safe mordant that brightens
colors. It is effective on protein fibers and is used as a second step after a tannin treatment
on cellulosic fibers.[10][13]

o Tannic Acid: Used as a primary mordant for cotton, it improves the binding of alum and the
dye to the cellulosic structure.[14][15]

o Iron (Ferrous Sulfate): Can be used as a mordant or a color modifier. It "saddens" or
darkens colors, shifting them towards grays, browns, and deep purples.[6]
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Data Presentation
Table 1: Recommended Parameters for Enocyanin Dyeing
This table summarizes the suggested starting parameters for dyeing wool and cotton with

enocyanin extract. Optimization may be required based on the specific grape source, extract
concentration, and desired shade.

Wool (Protein Cotton (Cellulosic
Parameter . . Source(s)
Fiber) Fiber)
_ . Simmer (90-100°C)
Scouring (Pre- 60°C for 1 hour with )
_ for 1 hour with soda [1][8][16]
cleaning) pH-neutral soap.

ash.

] 1. Tannic Acid (8-10%
Pre-mordant with 12-

Mordanting WOF); 2. Alum (15% [91[13][14]
15% WOF* Alum.
WOF).
3.5 - 4.5 (for reddish- 3.5 - 4.5 (for reddish-
Dye Bath pH [17][18]
purple shades). purple shades).

_ 75 - 85°C (Simmer, do ]
Dyeing Temperature ) 80 - 90°C (Simmer). [10][19]
not boil).

Dyeing Time 60 - 90 minutes. 60 - 90 minutes. [20]

Material-to-Liquor

) 1:30 to 1:50. 1:30 to 1:50. [17][21]
Ratio

*WOF: Weight of Fiber
Table 2: Typical Color Fastness Properties of Enocyanin-Dyed Textiles

Color fastness is rated on standard scales: 1-5 for washing and rubbing (where 5 is excellent)
and 1-8 for light (where 8 is excellent).[11][17]
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BENGHE

. Rubbing
Light Wash
. Fastness
Fiber Type Mordant Fastness Fastness Source(s)
(Dry/Wet,
(Scale 1-8) (Scale 1-5)
Scale 1-5)
3-4 4/3
Wool Alum 4 (Good) ] [8][10][22]
(Moderate) (Good/Fair)
] ) 3-4/2-3 (Fair
Tannin + ) 3-4 (Fair to
Cotton 3 (Fair) to Good/Poor  [8][10][22]
Alum Good) )
to Fair)
Cotton None 1-2 (Poor) 1-2 (Poor) 2/1 (Poor) [23]

Table 3: Representative CIELab Colorimetric Data

CIELab values describe the color in a three-dimensional space: L* (lightness, O=black,
100=white), a* (+a=red, -a=green), and b* (+b=yellow, -b=blue). These values represent

potential shades for alum-mordanted fibers dyed in an acidic bath.

L*

b*

Fiber . a* (Red- Expected
Mordant (Lightnes (Yellow- Source(s)
Type Green) Shade
s) Blue)
Deep
Wool Alum 45 - 55 +20t0+30 -5to0-15 Reddish- [3BI17][18]
Purple
) Muted
Tannin + ]
Cotton A 55 - 65 +15t0+25 -5t0-10 Reddish- [3][24][25]
um
Violet

Experimental Protocols

Safety Precaution: Always wear appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, when handling chemicals and hot liquids. Work in a well-

ventilated area.
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Protocol 1: Extraction of Enocyanin from Grape Pomace

This protocol describes a simple agueous extraction suitable for laboratory scale.
Materials:

o Dried grape pomace (skins and seeds)

e Distilled water

« Citric acid or Tartaric acid

» Beakers, heating mantle with magnetic stirrer, filtration apparatus (e.g., Buchner funnel with
vacuum flask or cheesecloth)

o Storage bottles (amber glass recommended)
Procedure:

o Preparation: Weigh the dried grape pomace. If the pieces are large, coarsely grind them to
increase surface area.

 Acidification: Prepare the extraction solvent by dissolving citric acid or tartaric acid in distilled
water to achieve a 1-2% acid concentration (e.g., 10-20 g of acid per 1 L of water), resulting
in a pH between 2 and 3.

o Extraction:

o Combine the grape pomace and the acidified water in a large beaker at a solid-to-liquid
ratio of 1:10 to 1:20 (e.g., 50 g of pomace in 500 mL to 1 L of water).

o Gently heat the mixture to 40-50°C using a heating mantle. Do not exceed 60°C to prevent
significant degradation of the anthocyanins.[1]

o Maintain the temperature and stir the mixture continuously for 60-90 minutes.
e Filtration:

o Allow the mixture to cool slightly.
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o Separate the liquid extract from the solid pomace. For a coarse filtration, pour the mixture
through several layers of cheesecloth. For a finer filtration, use a Buchner funnel with filter
paper under vacuum.

o Storage: Store the filtered enocyanin extract in a clearly labeled, airtight amber glass bottle
in a cool, dark place (e.g., refrigerator at 4°C). The extract is best used within a few weeks.

[7]

Protocol 2: Preparation of Textile Fibers (Scouring)

Scouring is a critical cleaning step to remove natural waxes, oils, and impurities, ensuring even
dye uptake.[1][7]

A. Scouring of Wool (Protein Fiber)

Weigh the dry wool fabric or yarn (Weight of Fiber, WOF).

Fill a pot with enough lukewarm water to allow the fiber to move freely.

Add a pH-neutral detergent (e.g., Orvus Paste Soap) at ~1% WOF (e.g., 1 g of soap for 100
g of wool).[16]

Submerge the wet wool in the pot. Slowly heat the water to 60-70°C.

Hold at this temperature for 1 hour, gently agitating occasionally to ensure even cleaning. Do
not boil or agitate vigorously to avoid felting.[3]

Let the pot cool down completely before removing the fiber.

Rinse the wool thoroughly with water of the same temperature to remove all soap residues.
B. Scouring of Cotton (Cellulosic Fiber)
e Weigh the dry cotton fabric or yarn (WOF).

« Fill a pot with enough hot water for the fiber to move freely.
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Add Soda Ash (sodium carbonate) at 4% WOF (e.g., 4 g for 100 g of cotton).[7][8] A mild
detergent like Synthrapol (1-2% WOF) can also be added.

Submerge the wet cotton in the pot.

Bring the water to a simmer (90-100°C) and maintain for 1-2 hours, stirring occasionally. The
water will likely turn yellow-brown as impurities are removed.[1]

Allow the pot to cool, then remove the cotton.

Rinse the cotton thoroughly with hot water, followed by warm water, until the water runs
clear.

Protocol 3: Mordanting of Textile Fibers

This step prepares the scoured fibers to chemically bond with the dye.

A. Mordanting Wool with Alum

Use the scoured, wet wool.

In a dedicated mordant pot, dissolve Alum (Potassium Aluminum Sulfate) at 12-15% WOF in
a small amount of hot water.[13] Cream of Tartar (6% WOF) can be added to brighten colors
and soften the wool.[13]

Fill the pot with enough cool water to cover the wool, then add the dissolved alum mixture
and stir well.

Add the wet wool to the pot.

Slowly heat the mordant bath to 80-85°C. Hold for 1 hour, stirring gently every 15 minutes.
Do not boil.[10]

Let the bath cool completely. The wool can be left to steep overnight for improved uptake.[5]

Remove the wool, gently squeeze out excess liquid, and proceed to dyeing. It can also be
dried and stored for later use.
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B. Mordanting Cotton with Tannin and Alum (Two-Step Process)
e Step 1: Tannin Bath:

o Use the scoured, wet cotton.

o Dissolve Tannic Acid at 8-10% WOF in hot water.[9]

o Add the dissolved tannin to a pot filled with enough hot water (50-60°C) to cover the
cotton.[15]

o Submerge the cotton and keep it in the warm tannin bath for 1-2 hours (or overnight for
deeper shades), stirring occasionally.[14]

o Remove the cotton, gently squeeze out excess liquid. Do not rinse.[14]
e Step 2: Alum Bath:

o Prepare an alum bath as described in Protocol 3A, using 15% WOF Alum and 2% WOF
Soda Ash (to fix the alum).[15]

o Add the tannin-treated, damp cotton to the cool alum bath.

o Let the fiber soak for at least 2 hours, or overnight, stirring occasionally. No heating is
required for this step.[14]

o Remove the cotton, rinse lightly, and proceed to dyeing.

Protocol 4: Dyeing with Enocyanin Extract

Procedure:

o Prepare the Dye Bath: Fill a non-reactive pot (stainless steel) with the required amount of
water (e.g., for a 1:40 liquor ratio, use 4 L of water for 100 g of fiber). Add the prepared
enocyanin extract. The amount of extract will determine the depth of shade; start with a 1:1
ratio of extract to the weight of fiber and adjust as needed.
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e Adjust pH: Gently stir the dye bath. Measure the pH and adjust to the desired range (e.g.,
3.5-4.5) using a weak acid like citric acid or vinegar.

o Enter Fabric: Add the pre-mordanted, wet fabric to the cool dye bath. Ensure it is fully
submerged.

» Dyeing:

o Slowly raise the temperature of the dye bath to the target (80-85°C for wool, 80-90°C for
cotton).

o Maintain this temperature for 60 minutes, stirring gently every 10-15 minutes to ensure
even dyeing.

o Cool Down: After 60 minutes, turn off the heat and allow the pot to cool down slowly. Leaving
the fabric in the cooling dye bath overnight can improve color depth.

e Rinsing and Drying:
o Once cool, remove the fabric from the dye bath.

o Rinse with cool water until the water runs clear. A final rinse with a pH-neutral soap can
help remove any unfixed dye.

o Gently squeeze out excess water and hang the fabric to dry away from direct sunlight.

Visualizations
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Experimental Workflow for Enocyanin Textile Dyeing

Filtration Yields
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Fratore Fare

Dyeing
(pH 3.5-4.5, 80-90°C)

Click to download full resolution via product page

Caption: General workflow for textile dyeing with enocyanin.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b15575552?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Chemical Linkage Model in Mordant Dyeing

Textile Fiber
(Cellulose or Protein)

[Forms complex with
-OH or -NH2 groups
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Chelates with
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Click to download full resolution via product page

Caption: Mordant acting as a chemical bridge between fiber and dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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